8-bromo-4,4-difluoro-3,4-dihydro-2H-1-benzopyran
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be inferred from its name. The “8-bromo-4,4-difluoro-3,4-dihydro-2H-1-benzopyran” suggests that the compound has a benzopyran core structure, with bromine (Br) attached at the 8th position and two fluorine (F) atoms attached at both the 4th positions. The “3,4-dihydro-2H-1” part indicates that the benzopyran ring is not fully aromatic and contains a saturated carbon .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-bromo-4,4-difluoro-3,4-dihydro-2H-1-benzopyran involves the bromination of 4,4-difluoro-3,4-dihydro-2H-1-benzopyran followed by the introduction of a bromine atom at the 8-position of the benzene ring.", "Starting Materials": [ "4,4-difluoro-3,4-dihydro-2H-1-benzopyran", "Bromine" ], "Reaction": [ "Step 1: Dissolve 4,4-difluoro-3,4-dihydro-2H-1-benzopyran in anhydrous dichloromethane.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature.", "Step 3: Allow the reaction mixture to stir for 2 hours at room temperature.", "Step 4: Quench the reaction by adding saturated aqueous sodium thiosulfate solution.", "Step 5: Extract the organic layer with dichloromethane and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain 8-bromo-4,4-difluoro-3,4-dihydro-2H-1-benzopyran." ] } | |
CAS RN |
1780790-68-2 |
Molecular Formula |
C9H7BrF2O |
Molecular Weight |
249.1 |
Purity |
95 |
Origin of Product |
United States |
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